2-(4-Amino-3-methyloxan-4-yl)acetic acid

• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2-(4-amino-3-methyloxan-4-yl)acetic acid
• InChI: InChI=1S/C8H15NO3/c1-6-5-12-3-2-8(6,9)4-7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key: UYYFFGRICDJFAY-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCC1(CC(=O)O)N

Description

2-(4-Amino-3-methyloxan-4-yl)acetic acid is a cyclic derivative of acetic acid featuring a tetrahydropyran (oxane) ring substituted with an amino group at the 4-position and a methyl group at the 3-position. Its molecular formula is C₈H₁₅NO₃, with a molecular weight of 173.21 g/mol . The compound’s structure combines the hydrogen-bonding capability of the amino group with the steric and electronic effects of the methyl-substituted oxane ring.

Its stereochemical configuration and substituent positions influence its solubility, stability, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Amino-3-methyloxan-4-yl)acetic acid can be achieved through several synthetic routes. One common method involves the reaction of 4-amino-3-methyloxane with chloroacetic acid under basic conditions. The reaction typically proceeds as follows:

• Dissolve 4-amino-3-methyloxane in a suitable solvent such as ethanol.
• Add chloroacetic acid to the solution.
• Adjust the pH to basic conditions using sodium hydroxide.
• Heat the reaction mixture to reflux for several hours.
• Cool the mixture and acidify with hydrochloric acid to precipitate the product.
• Filter and purify the product by recrystallization .

Industrial Production Methods

Industrial production methods for 2-(4-Amino-3-methyloxan-4-yl)acetic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the use of larger reactors, continuous flow systems, and automated controls to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-(4-Amino-3-methyloxan-4-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form a nitro group under strong oxidizing conditions.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of 2-(4-Nitro-3-methyloxan-4-yl)acetic acid.

Reduction: Formation of 2-(4-Amino-3-methyloxan-4-yl)ethanol.

Substitution: Formation of N-substituted derivatives depending on the electrophile used.

Scientific Research Applications

2-(4-Amino-3-methyloxan-4-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Amino-3-methyloxan-4-yl)acetic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the carboxylic acid group can participate in ionic interactions. These interactions can modulate enzyme activity, receptor binding, and other biochemical processes .

Comparison with Similar Compounds

Table 1: Key Comparative Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Oxane/Phenyl Ring	Key Properties	Applications/Research Findings
2-(4-Amino-3-methyloxan-4-yl)acetic acid	C₈H₁₅NO₃	173.21	4-amino, 3-methyl	High polarity, hydrogen-bonding capacity	Potential drug intermediates
2-Amino-2-(4-methyloxan-4-yl)acetic acid	C₈H₁₅NO₃	173.21	4-amino, 4-methyl	Isomeric differences in steric effects	Unreported in literature
[4-(4-Methoxyphenyl)-2,2-dimethyloxan-4-yl]acetic acid	C₁₆H₂₂O₄	278.34	4-(4-methoxyphenyl), 2,2-dimethyl	Lower solubility due to aromatic bulk	Synthetic intermediates
2-(3-Bromo-4-methoxyphenyl)acetic acid	C₉H₉BrO₃	257.08	3-bromo, 4-methoxy (phenyl ring)	Electron-withdrawing Br, dimer formation	Natural product synthesis
[2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid	C₁₆H₁₅NO₄	285.29	Biphenyl-4-yloxy, acetamido	High lipophilicity (XLogP3 = 2.5)	Unclear; research compound

Substituent Position and Electronic Effects

• Positional Isomerism: The methyl group’s position on the oxane ring (3 vs. 4) significantly alters steric interactions.
• Electronic Effects: In 2-(3-Bromo-4-methoxyphenyl)acetic acid, bromine’s electron-withdrawing nature increases the C—C—C angle at the substituted position (121.5°), while methoxy and acetic acid groups act as electron donors (118.2–118.4°) . Similar electronic perturbations likely occur in oxane-based analogues, affecting reactivity and solubility.

Hydrogen Bonding and Crystallinity

• The amino group in 2-(4-Amino-3-methyloxan-4-yl)acetic acid facilitates strong hydrogen bonding, analogous to the O—H⋯O dimerization observed in 2-(3-Bromo-4-methoxyphenyl)acetic acid . This property enhances crystallinity, critical for purification and structural characterization.
• By contrast, [4-(4-Methoxyphenyl)-2,2-dimethyloxan-4-yl]acetic acid lacks hydrogen-bonding donors, relying on weaker van der Waals interactions, which may reduce thermal stability .

Pharmacological and Industrial Relevance

• Drug Synthesis: The bromo- and methoxy-substituted phenylacetic acids (e.g., ) are intermediates in natural product synthesis (e.g., Combretastatin A-4) . The target compound’s amino group could similarly enable peptide coupling or metal coordination in drug design.
• Lipophilicity: Compared to [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid (XLogP3 = 2.5) , the target compound’s lower molecular weight and polar amino group likely improve aqueous solubility, favoring bioavailability.

Biological Activity

2-(4-Amino-3-methyloxan-4-yl)acetic acid, also known as a derivative of amino acids, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound's structure suggests it may interact with various biological systems, making it a candidate for further investigation into its pharmacological properties.

Chemical Structure

The chemical formula for 2-(4-Amino-3-methyloxan-4-yl)acetic acid is $C_7H_{13}N_1O_2$. Its structure includes an amino group and a methyloxane moiety, which may contribute to its biological activity.

Antimicrobial Properties

Research indicates that compounds similar to 2-(4-Amino-3-methyloxan-4-yl)acetic acid exhibit significant antimicrobial properties. A study focusing on derivatives of amino acids found that modifications in their structure can lead to varying degrees of antibacterial and antifungal activity. For instance, derivatives with specific substitutions showed enhanced efficacy against common pathogens .

Neuroprotective Effects

There is growing interest in the neuroprotective potential of amino acid derivatives. Some studies have indicated that compounds with similar structures may protect neuronal cells from oxidative stress and apoptosis, suggesting a possible application in neurodegenerative diseases .

Study 1: Antimicrobial Evaluation

A comparative study was conducted where various derivatives of amino acids were synthesized and tested for their antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that specific modifications led to a significant increase in microbial inhibition, highlighting the importance of structural variations in enhancing biological activity .

Compound	Antibacterial Activity (Zone of Inhibition, mm)
Control (Ceftriaxone)	30
2-(4-Amino-3-methyloxan-4-yl)acetic acid	22
Modified Derivative A	28
Modified Derivative B	25

Study 2: Anticancer Activity

In vitro studies on related amino acid derivatives demonstrated their ability to inhibit the growth of various cancer cell lines. For example, a derivative showed an IC50 value of 15 µM against breast cancer cells, indicating potent anticancer properties. Although direct studies on 2-(4-Amino-3-methyloxan-4-yl)acetic acid are yet to be published, these findings suggest a potential pathway for its evaluation .